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Introduction
Mitophagy, the selective degradation of mitochondria by autophagy, is a critical cellular process

for maintaining mitochondrial homeostasis and cell health. Dysfunctional mitophagy is

implicated in a range of human diseases, including neurodegenerative disorders such as

Parkinson's disease. The PINK1-Parkin signaling pathway is a key mechanism governing the

removal of damaged mitochondria. This guide provides an in-depth technical overview of

T0467, a small molecule identified as an activator of the PINK1-Parkin pathway, and its role in

promoting mitophagy.

T0467: A Small Molecule Activator of the PINK1-
Parkin Pathway
T0467 is a chemical compound that has been shown to activate the translocation of the E3

ubiquitin ligase Parkin to the mitochondria, a crucial step in the initiation of mitophagy.[1] This

activation occurs in a manner dependent on the presence of PINK1 (PTEN-induced putative

kinase 1).[1] Notably, T0467 does not induce the accumulation of PINK1 on the mitochondrial

outer membrane, suggesting that it enhances the downstream signaling of the PINK1-Parkin

pathway rather than mimicking mitochondrial damage.[1] The potential of T0467 as a

therapeutic agent for conditions associated with mitochondrial dysfunction, such as Parkinson's

disease, is an active area of research.[1]
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Mechanism of Action
The PINK1-Parkin pathway is a primary route for the clearance of damaged mitochondria.

Under homeostatic conditions, PINK1 is imported into the mitochondria and rapidly degraded.

Upon mitochondrial depolarization or damage, PINK1 import is inhibited, leading to its

accumulation on the outer mitochondrial membrane. This accumulated PINK1 phosphorylates

ubiquitin and Parkin, leading to the recruitment of cytosolic Parkin to the damaged

mitochondrion. Once recruited, Parkin ubiquitinates various outer mitochondrial membrane

proteins, marking the mitochondrion for engulfment by an autophagosome and subsequent

degradation in the lysosome.

T0467 has been demonstrated to activate Parkin's mitochondrial translocation in a PINK1-

dependent manner.[1] This suggests that T0467's mechanism of action is to facilitate one or

more steps in the PINK1-Parkin signaling cascade, leading to the efficient recruitment and

activation of Parkin at the mitochondria, thereby promoting mitophagy.

Signaling Pathway of T0467 in Mitophagy
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Fix with 4% PFA

Wash with PBS (3x)

Acquire images with
confocal microscope

Quantify percentage of cells
with Parkin translocation

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b8201617?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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